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Compound of Interest

Compound Name: Ocresolphthalein

Cat. No.: B13147035

An In-depth Technical Guide to the Safe Handling of o-Cresolphthalein
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
o-cresolphthalein, a common phthalein dye used as a pH indicator. Adherence to these
guidelines is crucial for ensuring personnel safety and minimizing environmental impact in a
laboratory setting.

Hazard Identification and Classification

o-Cresolphthalein is classified as a hazardous substance. The following tables summarize its
classification according to the Globally Harmonized System (GHS) and the National Fire
Protection Association (NFPA).

Table 1: GHS Hazard Classification
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Classification Hazard Statement

Serious Eye Irritation H319: Causes serious eye irritation.[1]
Skin Irritation H315: Causes skin irritation.[2]

Specific Target Organ Toxicity H335: May cause respiratory irritation.[2]
Acute Toxicity (Oral) H302: Harmful if swallowed.[2]

Acute Toxicity (Dermal) H312: Harmful in contact with skin.[2]
Acute Toxicity (Inhalation) H332: Harmful if inhaled.[2]
Carcinogenicity H351: Suspected of causing cancer.[2]

Note: GHS classifications may vary between suppliers.

Table 2: NFPA 704 Diamond

Category Rating Description

Can cause temporary
Health 2 incapacitation or residual

injury.[3]

Must be preheated before

Flammability 1 o
ignition can occur.[3]
- Normally stable, even under
Instability 0 . o
fire conditions.[4]
Special Hazards - No special hazards.

Physical and Chemical Properties

Understanding the physical and chemical properties of o-cresolphthalein is essential for safe
handling and storage.

Table 3: Physical and Chemical Properties
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Property Value
Chemical Formula C22H1804[2]
Molar Mass 346.38 g/mol [2][3]

White to pale yellow or pink/beige crystalline
Appearance

powder.[4][5][6]
Melting Point 223 °C (433 °F)[2]
Boiling Point 222.6 °C (432.7 °F)[2]
N Insoluble in water; soluble in ethanol, ethers,
Solubility ] ) )
and glacial acetic acid.[2][5][6]
pH Indicator Range pH 8.2 (colorless) to 9.8 (purple/red).[2][5]

Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to minimize exposure and prevent
accidents.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following table
outlines the recommended PPE for handling o-cresolphthalein.

Table 4: Personal Protective Equipment (PPE) Recommendations
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Protection Type Specification

Weatr tightly fitting safety goggles or a face
Eye/Face Protection shield (EN 166 or OSHA 29 CFR 1910.133).[1]

[4]

Wear impervious protective gloves (e.g., nitrile
rubber) and a lab coat.[1][3][4]

Skin Protection

If dust is generated, use a NIOSH/MSHA-
Respiratory Protection approved respirator with a particulate filter (e.g.,
N95).[3][4] Ensure adequate ventilation.[1][3][4]

Handling Procedures

Avoid contact with skin and eyes.[1][3][7]

Do not breathe dust.[1][3]

Use only in a well-ventilated area, preferably in a chemical fume hood.[1][3][4]

Wash hands thoroughly after handling.[4][8]

Minimize dust generation and accumulation.[4]

Ground all equipment containing the material to prevent static discharge.[3]

Storage Conditions

o Store in a tightly closed container.[1][3][4]

o Keep in a cool, dry, and well-ventilated place.[1][3][4]

o Store away from incompatible materials such as strong oxidizing agents.[3][4]
Emergency Procedures

In the event of an emergency, follow these procedures and seek medical attention immediately.

Table 5: First-Aid Measures
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Exposure Route First-Aid Procedure

Do NOT induce vomiting.[3][4] If the person is
Ingestion conscious, rinse their mouth with water and give

them 2-4 cupfuls of milk or water to drink.[4]

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration.[1][3][4]

Immediately flush skin with plenty of water for at
Skin Contact least 15 minutes while removing contaminated
clothing.[3][4]

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][4]

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical powder, carbon dioxide, water spray, or alcohol-
resistant foam.[1][3][7] For large fires, use water spray, fog, or foam.[3] Do not use a heavy
water stream.[9]

o Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide
and carbon dioxide may be generated.[3][4]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][3][4]

Accidental Release Measures

» Personal Precautions: Evacuate unnecessary personnel.[1][9] Wear appropriate PPE as
outlined in Table 4. Avoid breathing dust and contact with skin and eyes.[1]

e Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[1] Do not
let the chemical enter drains, sewers, or public waters.[1][9]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.oxfordlabfinechem.com/msds/(C-03090)%20Ortho-CRESOLPHTHALEIN%20(pH%20INDICATOR).pdf
https://pim-resources.coleparmer.com/sds/48044.pdf
https://pim-resources.coleparmer.com/sds/48044.pdf
https://www.chemicalbook.com/msds/o-cresolphthalein.pdf
https://www.oxfordlabfinechem.com/msds/(C-03090)%20Ortho-CRESOLPHTHALEIN%20(pH%20INDICATOR).pdf
https://pim-resources.coleparmer.com/sds/48044.pdf
https://www.oxfordlabfinechem.com/msds/(C-03090)%20Ortho-CRESOLPHTHALEIN%20(pH%20INDICATOR).pdf
https://pim-resources.coleparmer.com/sds/48044.pdf
https://www.oxfordlabfinechem.com/msds/(C-03090)%20Ortho-CRESOLPHTHALEIN%20(pH%20INDICATOR).pdf
https://pim-resources.coleparmer.com/sds/48044.pdf
https://www.chemicalbook.com/msds/o-cresolphthalein.pdf
https://www.oxfordlabfinechem.com/msds/(C-03090)%20Ortho-CRESOLPHTHALEIN%20(pH%20INDICATOR).pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-oCRESOLPHTHALEIN-CASNO-596-27-03010-EN.aspx
https://www.oxfordlabfinechem.com/msds/(C-03090)%20Ortho-CRESOLPHTHALEIN%20(pH%20INDICATOR).pdf
https://www.suvchemlaboratorychemicals.com/uploads/C0079200005-596-27-0.pdf
https://www.oxfordlabfinechem.com/msds/(C-03090)%20Ortho-CRESOLPHTHALEIN%20(pH%20INDICATOR).pdf
https://pim-resources.coleparmer.com/sds/48044.pdf
https://www.chemicalbook.com/msds/o-cresolphthalein.pdf
https://www.oxfordlabfinechem.com/msds/(C-03090)%20Ortho-CRESOLPHTHALEIN%20(pH%20INDICATOR).pdf
https://pim-resources.coleparmer.com/sds/48044.pdf
https://www.chemicalbook.com/msds/o-cresolphthalein.pdf
https://www.suvchemlaboratorychemicals.com/uploads/C0079200005-596-27-0.pdf
https://www.chemicalbook.com/msds/o-cresolphthalein.pdf
https://www.chemicalbook.com/msds/o-cresolphthalein.pdf
https://www.chemicalbook.com/msds/o-cresolphthalein.pdf
https://www.suvchemlaboratorychemicals.com/uploads/C0079200005-596-27-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13147035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Containment and Cleanup: For small spills, use appropriate tools to put the spilled solid in a
convenient waste disposal container.[3] For large spills, shovel the material into a suitable
container for disposal.[3] Clean the contaminated surface by spreading water and dispose of
it according to local and regional authority requirements.[3] Avoid generating dust.[4]

Experimental Protocols and Logical Relationships

The following diagram illustrates the logical workflow for the safe handling of o-cresolphthalein,
from initial hazard assessment to emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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